Cas no 279226-18-5 (1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI))
279226-18-5 structure
Product Name:1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI)
CAS No:279226-18-5
MF:C9H6N2O2
MW:174.156141757965
CID:248215
PubChem ID:22891669
Update Time:2025-04-19
1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI)
- 3H-[1,3]oxazolo[3,4-a]benzimidazol-1-one
- 279226-18-5
- DTXSID20628765
- Benzo[4,5]imidazo[1,2-c]oxazol-1(3H)-one
- 1H,3H-[1,3]Oxazolo[3,4-a]benzimidazol-1-one
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- Inchi: 1S/C9H6N2O2/c12-9-11-7-4-2-1-3-6(7)10-8(11)5-13-9/h1-4H,5H2
- InChI Key: GNLKXKWBMLGNOI-UHFFFAOYSA-N
- SMILES: O1C(N2C3C=CC=CC=3N=C2C1)=O
Computed Properties
- Exact Mass: 174.04298
- Monoisotopic Mass: 174.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H,3H-Oxazolo[3,4-a]benzimidazol-1-one(9CI) Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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